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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of TG100801, a promising topical
therapeutic agent for choroidal neovascularization (CNV). This document outlines its
mechanism of action, summarizes key preclinical efficacy data, and provides detailed
experimental protocols for researchers investigating this compound.

Introduction to TG100801

TG100801 is a novel prodrug that is converted to its active form, TG100572, by esterases in
the eye.[1][2][3] TG100572 is a multi-targeted kinase inhibitor that effectively suppresses key
signaling pathways implicated in the pathogenesis of CNV, a hallmark of neovascular age-
related macular degeneration (AMD).[4][5][6] A significant advantage of TG100801 is its topical
administration as an eye drop, which offers a non-invasive alternative to the current standard of
care involving repeated intravitreal injections.[5][7] Preclinical studies have demonstrated that
topical application of TG100801 achieves therapeutic concentrations in the posterior segment
of the eye, leading to a significant reduction in CNV with minimal systemic exposure.[3][8]
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Mechanism of Action

TG100801 is designed to deliver the active kinase inhibitor, TG100572, to the back of the eye.
TG100572 exerts its therapeutic effect by inhibiting a specific set of kinases that are critical for
the processes of angiogenesis and vascular permeability, both of which are central to the
development of CNV.[5][6] The primary targets of TG100572 include Vascular Endothelial
Growth Factor Receptors (VEGFR1 and VEGFR?2), Platelet-Derived Growth Factor Receptor 3
(PDGFR), and members of the Src family of non-receptor tyrosine kinases.[9]

By simultaneously blocking these signaling pathways, TG100572 can effectively inhibit the
proliferation and migration of endothelial cells, reduce vascular leakage, and suppress the
formation of new blood vessels in the choroid.[1][2]

Kinase Inhibition Profile of TG100572

The multi-targeted nature of TG100572 is evident from its potent inhibition of several key
kinases involved in angiogenesis and vascular permeability. The half-maximal inhibitory
concentrations (IC50) for TG100572 against a panel of relevant kinases are summarized in the

table below.
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Kinase Target

IC50 (nM)[9]

Receptor Tyrosine Kinases

VEGFR1 2
VEGFR2 7
FGFR1 2
FGFR2 16
PDGFRpB 13
Src Family Kinases

Fgr 5
Fyn 0.5
Hck 6
Lck 0.1
Lyn 0.4
Src 1
Yes 0.2

Preclinical Efficacy in Choroidal Neovascularization

Models

The efficacy of topically administered TG100801 has been evaluated in well-established

preclinical models of CNV, primarily the laser-induced CNV mouse model. These studies have

consistently demonstrated a dose-dependent reduction in the area of choroidal

neovascularization.
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Animal Model

Drug Formulation
& Dosing Regimen

Key Findings

Reference

C57BL/6 Mice

0.6% or 1%
TG100801, topically
twice a day for 14

days

1% TG100801 led to a
58% reduction in CNV
area compared to

vehicle.

[3]

C57BL/6 Mice

5 mg/ml TG100801,
topically three times a

day for 14 days

40% reduction in the
area of CNV at
rupture sites
compared to the
untreated fellow eye
or vehicle-treated

mice.

[5]

Mice

0.61% w/v TG100801,

topical administration

46% inhibition of
laser-induced CNV

compared to vehicle.

[6]

Experimental Protocols
Laser-Induced Choroidal Neovascularization (CNV) in

Mice

This protocol describes the induction of CNV in mice using a laser, a standard and widely used

model to study the pathogenesis of neovascular AMD and to evaluate potential therapeutic
agents like TG100801.[10][11][12]

Materials:

C57BL/6 mice (female, 6-8 weeks old)
Anesthetic (e.g., ketamine/xylazine cocktail)

Topical mydriatic (e.g., 1% tropicamide)

Fundus laser photocoagulator (e.g., Argon laser) with a slit lamp delivery system
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o Cover slip with methylcellulose for corneal contact
o Fluorescein angiography imaging system

e |solectin B4-FITC conjugate

e Phosphate-buffered saline (PBS)

o Paraformaldehyde (PFA)

Procedure:

» Animal Preparation: Anesthetize the mouse and dilate the pupils of both eyes with a topical
mydriatic.

o Laser Photocoagulation: Place a coverslip with methylcellulose on the cornea to visualize the
fundus. Deliver four laser spots (e.g., 50 um spot size, 100 ms duration, 120 mW power)
around the optic nerve in each eye using the argon laser. The appearance of a small bubble
at the laser site indicates the successful rupture of Bruch's membrane.

e Drug Administration: Following laser treatment, topically administer TG100801 (e.g., 10 pL of
a 0.6% or 1% formulation) or vehicle to the cornea twice or three times daily for 14 days.[3]

[5]
o Evaluation of CNV:

o Fluorescein Angiography (FA): On day 14, perform FA to visualize the leakage from the
CNV lesions.[10]

o Choroidal Flat Mounts: Euthanize the mice and enucleate the eyes. Fix the eyes in 4%
PFA. Dissect the anterior segment and retina, and prepare choroidal flat mounts.

o Staining and Imaging: Stain the choroidal flat mounts with isolectin B4-FITC to visualize
the neovascular complexes. Acquire images using a fluorescence microscope.

o Quantification: Measure the area of the CNV lesions using image analysis software (e.qg.,
ImageJ).
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Assessment of Retinal Vascular Permeability

This protocol can be used to assess the effect of TG100801 on vascular leakage in the retina,

a key pathological feature of CNV.

Materials:

Rats or mice

Anesthetic

TG100801 formulation and vehicle

Evans blue dye or fluorescently-labeled dextran

Spectrophotometer or fluorescence microscope

Procedure:

Animal and Drug Administration: Anesthetize the animals and administer TG100801 or
vehicle topically as per the study design.

Induction of Vascular Permeability (Optional): If not using a disease model with inherent
leakage, permeability can be induced by intravitreal injection of VEGF.

Tracer Injection: Inject Evans blue dye or fluorescently-labeled dextran intravenously.

Tissue Collection and Analysis: After a set circulation time, perfuse the animals with PBS to
remove the tracer from the circulation. Enucleate the eyes and dissect the retinas.

Quantification of Leakage:

o Evans Blue: Extract the Evans blue dye from the retinas using formamide and measure
the absorbance with a spectrophotometer.

o Fluorescent Dextran: Prepare retinal flat mounts and visualize the extravasated dextran
using a fluorescence microscope. Quantify the fluorescent area.
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Signaling Pathways and Experimental Workflows
TG100801 Mechanism of Action and Signaling Pathway

The following diagram illustrates the mechanism of action of TG100801 and the key signaling
pathways inhibited by its active metabolite, TG100572.
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Caption: Mechanism of TG100801 and inhibition of key signaling pathways.

Experimental Workflow for Preclinical Evaluation of
TG100801

The diagram below outlines a typical experimental workflow for evaluating the efficacy of
TG100801 in a preclinical model of CNV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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